Cas no 108138-46-1 (Tosufloxacin)

Tosufloxacin is a fluoroquinolone antibiotic with broad-spectrum activity against Gram-positive and Gram-negative bacteria. It exhibits potent inhibitory effects on bacterial DNA gyrase and topoisomerase IV, disrupting DNA replication and transcription. Tosufloxacin demonstrates high bioavailability and effective tissue penetration, making it suitable for treating respiratory, urinary, and soft tissue infections. Its enhanced activity against Streptococcus pneumoniae and atypical pathogens, such as Mycoplasma and Chlamydia, distinguishes it from earlier fluoroquinolones. The compound also shows reduced phototoxicity compared to other agents in its class. Tosufloxacin is commonly administered orally or intravenously, with a well-characterized pharmacokinetic profile supporting its clinical utility. Resistance development remains a consideration, necessitating prudent use.
Tosufloxacin structure
Tosufloxacin structure
Product Name:Tosufloxacin
CAS No:108138-46-1
MF:C19H15F3N4O3
MW:404.342614412308
CID:62708
PubChem ID:5517
Update Time:2025-10-29

Tosufloxacin Chemical and Physical Properties

Names and Identifiers

    • Tosufloxacin
    • TOSUFLOXACIN FACT. STANDARD
    • 7-(3-Aminopyrrolidin-1-yl)-1-(2,4-difluorophenyl)-6-fluoro-4-oxo-1,8-naphthyridine-3-carboxylic acid
    • dl-Tosufloxacin
    • Tosufloxacin Tosyiate
    • TOSUFLOXACIN(SUBJECTTOPATENTFREE)
    • 7-(3-Amino-1-pyrrolidinyl)-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic Acid
    • DTXSID2044135
    • HY-B1802
    • A-67107
    • tosufloxacin tosilate
    • NCGC00167536-02
    • AC-3509
    • A 61827
    • NCGC00167536-01
    • TOSUFLOXACIN [MI]
    • 7-(3-aminopyrrolidin-1-yl)-1-(2,4-difluorophenyl)-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid
    • Tosufloxacin;100490-36-6
    • TOSUFLOXACIN [MART.]
    • ( inverted exclamation markA)-7-(3-Amino-1-pyrrolidinyl)-1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic aci
    • FT-0696994
    • NS00011866
    • D02317
    • Q3995932
    • CHEBI:77581
    • 1,8-NAPHTHYRIDINE-3-CARBOXYLIC ACID, 7-(3-AMINO-1-PYRROLIDINYL)-1-(2,4-DIFLUOROPHENYL)-6-FLUORO-1,4-DIHYDRO-4-OXO-, (+/-)-
    • CHEMBL273348
    • TOSUFLOXACIN [INN]
    • TOSUFLOXACIN [WHO-DD]
    • Ozex
    • 100490-36-6
    • RKL10085
    • CS-0013843
    • EN300-19766363
    • ()-7-(3-Amino-1-pyrrolidinyl)-1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic aci
    • (+/-)-7-(3-AMINO-1-PYRROLIDINYL)-1-(2,4-DIFLUOROPHENYL)-6-FLUORO-1,4-DIHYDRO-4-OXO-1,8-NAPHTHYRIDINE-3-CARBOXYLIC ACID
    • A 67107
    • Z2681892005
    • 7-(3-Amino-1-pyrrolidinyl-1-(2,4-diflurophenyl)-6-fluro-1,4-dihydro-4-oxo-naphthyridine-3-carboxylic acid
    • 1,8-Naphthyridine-3-carboxylic acid, 1,4-dihydro-7-(3-amino-1-pyrrolidinyl)-1-(2,4-difluorophenyl)-6-fluoro-4-oxo-
    • Tosufloxacin [USAN:INN]
    • BDBM50230834
    • AB00698260-14
    • AB00698260-12
    • AKOS015960741
    • 1,8-Naphthyridine-3-carboxylic acid, 7-(3-amino-1-pyrrolidinyl)-1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-4-oxo-
    • Abbott-61827
    • CCRIS 6304
    • SCHEMBL34354
    • UNII-GHJ553KQPS
    • 100490-36-6 (free base)
    • 7-(3-aminopyrrolidin-1-yl)-1-(2,4-difluorophenyl)-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylicacid
    • TOSUFLOXACIN [USAN]
    • 7-(3-Amino-pyrrolidin-1-yl)-1-(2,4-difluoro-phenyl)-6-fluoro-4-oxo-1,4-dihydro-[1,8]naphthyridine-3-carboxylic acid
    • 1,8-Naphthyridine-3-carboxylicacid,7-(3-amino-1-pyrrolidinyl)-1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-4-oxo-
    • BCP12643
    • HMS2090B18
    • T-3262
    • GHJ553KQPS
    • 108138-46-1
    • TFLX
    • Abbott 61827
    • BRN 4913117
    • A-61827
    • SR-01000763339
    • GTPL12878
    • FT-0631007
    • SR-01000763339-3
    • Tosufloxacin 100 microg/mL in Acetonitrile
    • Tosufloxacin (USAN)
    • TS-09981
    • 7-(3-aminopyrrolin-1-yl)-1-(2,4-diflurophenyl)-1.4-dihydro-6-fluoro-4-oxo-1,8-napthyridine-3-carboxylic acid
    • tosufloxacinum
    • (RS)-tosufloxacin
    • TOSUFLOXACIN (MART.)
    • racemic tosufloxacin
    • A 60969
    • A-64730
    • BRD-A41450521-003-02-7
    • T 3262
    • tosufloxacino
    • (+-)-tosufloxacin
    • CHEBI:77573
    • rac-tosufloxacin
    • DTXCID0024135
    • tosufloxacine
    • J01MA22
    • rac-7-(3-aminopyrrolidin-1-yl)-1-(2,4-difluorophenyl)-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid
    • BRD-A41450521-075-10-8
    • 7-(3-amino-1-pyrrolidinyl)-1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid
    • Inchi： 1S/C19H15F3N4O3/c20-9-1-2-15(13(21)5-9)26-8-12(19(28)29)16(27)11-6-14(22)18(24-17(11)26)25-4-3-10(23)7-25/h1-2,5-6,8,10H,3-4,7,23H2,(H,28,29)
    • InChI Key： WUWFMDMBOJLQIV-UHFFFAOYSA-N
    • SMILES： FC1=CC2C(C(C(=O)O)=CN(C3C=CC(=CC=3F)F)C=2N=C1N1CCC(C1)N)=O

Computed Properties

  • Exact Mass: 404.10962484g/mol
  • Monoisotopic Mass: 404.10962484g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 3
  • Complexity: 708
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 99.8Ų

Experimental Properties

  • Density: 1.558
  • Boiling Point: 614.4°Cat760mmHg
  • Flash Point: 325.4°C
  • PSA: 101.45000
  • LogP: 2.80390

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Tosufloxacin Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:108138-46-1)Tosufloxacin
Order Number:LE9594
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:01
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:108138-46-1)Tosufloxacin
LE9594
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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